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Compound of Interest

Compound Name: 4-TM.P

Cat. No.: B15582580

Essential Safety and Handling Guide for 4-TM.P

Disclaimer: The chemical identifier "4-TM.P" is not a standard recognized nomenclature. Based
on common chemical naming conventions, this document provides safety information for 2,6-
Di-tert-butyl-4-methylphenol, a plausible interpretation of the abbreviation. It is imperative that
users confirm the precise identity of the chemical they are handling before following these
procedures. This information should not be used for any other substance.

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle 2,6-Di-tert-butyl-
4-methylphenol. Adherence to these protocols is vital for ensuring personal safety and proper
environmental compliance.

Hazard Identification and Classification

2,6-Di-tert-butyl-4-methylphenol is a white crystalline solid with a slight phenolic odor.[1][2] It is
classified as a hazardous substance with the following primary concerns:
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Hazard Class GHS Category Hazard Statement
. H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 )
Skin Irritation Category 2 H315: Causes skin irritation[3]

o H319: Causes serious eye
Eye Irritation Category 2A o

irritation[3]

i H410: Very toxic to aquatic life

Aquatic Hazard, Long-Term Category 1

with long lasting effects[2]

This table summarizes the primary hazard classifications for 2,6-Di-tert-butyl-4-methylphenol.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,6-Di-tert-butyl-4-methylphenol is
provided below for quick reference.[5][6][7]

Property Value

Molecular Formula C15H240

Molecular Weight 220.35 g/mol

Appearance White crystalline powder or solid[1][3]

Melting Point 69-73 °C[7][8]

Boiling Point 265 °C[3][8]

Flash Point 127 °C[4]

Solubility I.nsoluble in water; soluble in organic solvents
like acetone, ethanol, and toluene[8]

Vapor Pressure <0.01 mmHg at 20 °C[7]

This table outlines the key physical and chemical properties of 2,6-Di-tert-butyl-4-methylphenol.
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Operational and Disposal Plans
Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table details
the required PPE for handling 2,6-Di-tert-butyl-4-methylphenol.[1][3]

. Specifications and
Body Part PPE Required
Remarks

Must be worn at all times to
Eyes/Face Safety goggles or a face shield  protect against dust particles

and splashes.[1]

Nitrile gloves may be suitable
Chemical-resistant gloves for incidental contact, but
Skin/Hands (e.g., neoprene or butyl neoprene or butyl gloves are
rubber) recommended for direct

handling or splash potential.[9]

A fully buttoned lab coat is

required. For tasks with a

higher risk of splashes, a
Body Laboratory coat ) )

chemically resistant apron

should be worn over the lab

coat.[9]

Required if there is a risk of
Respiratory NIOSH-approved respirator generating dust or if working in

a poorly ventilated area.[1]

This table specifies the necessary personal protective equipment for handling 2,6-Di-tert-butyl-
4-methylphenol.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 2,6-Di-tert-butyl-4-
methylphenol in a laboratory setting.
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Caption: Workflow for the safe handling of 2,6-Di-tert-butyl-4-methylphenol.
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Step-by-Step Handling Protocol

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
2,6-Di-tert-butyl-4-methylphenol.[10]

» Don Appropriate PPE: Wear all required personal protective equipment as specified in the
PPE table above.[3]

o Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[9]

o Weighing and Transfer:
o Weigh the solid material carefully within the fume hood to minimize dust generation.[1]
o Use appropriate tools to transfer the solid to the reaction vessel.

e Post-Handling:

o Decontaminate all glassware and equipment that came into contact with the chemical.[11]

[e]

Properly segregate and dispose of all chemical waste.

Remove PPE in the correct order to avoid cross-contamination.

o

Wash hands thoroughly with soap and water after handling is complete.[3]

[¢]

Disposal Plan

Proper disposal of 2,6-Di-tert-butyl-4-methylphenol and its contaminated materials is crucial to
prevent environmental harm and ensure regulatory compliance.

Waste Disposal Workflow

The following diagram outlines the process for the safe disposal of waste generated from
handling 2,6-Di-tert-butyl-4-methylphenol.
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Caption: Workflow for the disposal of 2,6-Di-tert-butyl-4-methylphenol waste.

Step-by-Step Disposal Protocol

o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and
absorbent materials, in a designated, sealed container.[4]

o Liquid Waste: Collect all liquid waste containing 2,6-Di-tert-butyl-4-methylphenol in a
separate, clearly labeled, and sealed container.

o Do not mix this waste with other waste streams, especially incompatible materials like
strong oxidizing agents, acids, or bases.[3][4]

» Container Management:
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o Ensure all waste containers are properly labeled with the chemical name and associated
hazards.

o Keep containers tightly closed when not in use.

e Storage:

o Store waste containers in a cool, dry, and well-ventilated area away from heat sources and
direct sunlight.[3][10]

» Disposal:

o Dispose of the waste through your institution's Environmental Health and Safety (EHS)
office.[10]

o Do not pour any waste containing this chemical down the drain.[12]

By adhering to these detailed safety and handling protocols, laboratory professionals can
minimize risks and ensure a safe working environment when handling 2,6-Di-tert-butyl-4-
methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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